2-(4-Fluoro-3-methoxyphenyl)-2-methylpropionitrile
Cat. No. B8620616
M. Wt: 193.22 g/mol
InChI Key: BIFWYPXMGQMCEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07659297B2
Procedure details
16.67 g (100.93 mmol) of (4-fluoro-3-methoxyphenyl)-acetonitrile is introduced into 158 ml of dimethylformamide with 30.1 g (211.96 mmol) of methyl iodide. At 0° C., 8.50 g (211.96 mmol) of a 55-60% sodium hydride suspension is added in portions. After stirring overnight at room temperature, the reaction mixture is poured onto ice water and then extracted three times with methyl tert-butyl ether. The combined organic extracts are washed with water and with brine. After the solvent is dried and spun off, the residue is chromatographed on silica gel (mobile solvent: ethyl acetate/hexane). 5.11 g (26.2%) of the desired compound and 6.18 g of the monomethyl compound, which is realkylated, are isolated.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][C:9]#N)=[CH:4][C:3]=1[O:11][CH3:12].[CH3:13]I.[H-].[Na+].C[N:18]([CH3:21])C=O>>[F:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]([CH3:13])([CH3:9])[C:21]#[N:18])=[CH:4][C:3]=1[O:11][CH3:12] |f:2.3|
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Inputs
Step One
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Name
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Quantity
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16.67 g
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Type
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reactant
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Smiles
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FC1=C(C=C(C=C1)CC#N)OC
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Name
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Quantity
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30.1 g
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Type
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reactant
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Smiles
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CI
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Name
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Quantity
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158 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[H-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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After stirring overnight at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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the reaction mixture is poured onto ice water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted three times with methyl tert-butyl ether
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WASH
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Type
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WASH
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Details
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The combined organic extracts are washed with water and with brine
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CUSTOM
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Type
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CUSTOM
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Details
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After the solvent is dried
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CUSTOM
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Type
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CUSTOM
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Details
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the residue is chromatographed on silica gel (mobile solvent: ethyl acetate/hexane)
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CUSTOM
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Type
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CUSTOM
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Details
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are isolated
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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Smiles
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FC1=C(C=C(C=C1)C(C#N)(C)C)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
